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Compound of Interest

Compound Name: 3-Hydroxy-OPC6-CoA

Cat. No.: B15550394

Get Quote

A definitive, validated protocol for the chemical synthesis of a 3-Hydroxy-OPC6-CoA standard

is not readily available in the public scientific literature. This compound is a specific

intermediate in the jasmonate biosynthetic pathway and is typically studied within a biological

context rather than synthesized as a standalone chemical standard.

However, based on established principles of chemical and enzymatic synthesis of similar

molecules, a plausible protocol can be devised for research purposes. This document outlines

a proposed chemo-enzymatic strategy for the synthesis of 3-Hydroxy-OPC6-CoA, intended for

researchers and drug development professionals. It also describes the biological pathway in

which this molecule is an intermediate.

Proposed Chemo-Enzymatic Synthesis of 3-
Hydroxy-OPC6-CoA
The synthesis of 3-Hydroxy-OPC6-CoA can be approached in two main stages: first, the

chemical synthesis of the precursor acid, 3-hydroxy-2-(2'(Z)-pentenyl)-cyclopentane-1-

hexanoic acid (3-Hydroxy-OPC6), and second, the enzymatic ligation of this acid to Coenzyme

A (CoA).
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Experimental Protocols
Part 1: Hypothetical Chemical Synthesis of 3-Hydroxy-OPC6 Acid

This is a proposed multi-step organic synthesis route, as a detailed protocol for this specific

molecule is not published. The synthesis would likely start from commercially available

cyclopentanone derivatives and require significant optimization by a skilled synthetic chemist.

Step 1: Synthesis of the OPC6 Precursor: The synthesis would begin with the creation of the

core structure, 2-(2'(Z)-pentenyl)-cyclopentane-1-hexanoic acid (OPC6). This involves the

stereospecific introduction of the pentenyl and hexanoic acid side chains onto a

cyclopentanone ring.

Step 2: Introduction of the 3-Hydroxy Group: A hydroxyl group would then be introduced at

the 3-position of the hexanoic acid side chain. This could potentially be achieved through

stereoselective reduction of a corresponding 3-keto intermediate (3-Oxo-OPC6).

Part 2: Enzymatic Ligation to Coenzyme A

Once the 3-Hydroxy-OPC6 acid is synthesized and purified, it can be ligated to Coenzyme A

using a suitable acyl-CoA synthetase. Enzymes such as OPC-8:CoA ligase 1 (OPCL1) have

been shown to activate jasmonate precursors and may exhibit activity towards this modified

substrate.[1][2]

Enzyme Expression and Purification:

Clone the gene for a suitable acyl-CoA synthetase (e.g., Arabidopsis thaliana OPCL1) into

an expression vector (e.g., pET vector with a His-tag).

Transform the vector into an E. coli expression strain (e.g., BL21(DE3)).

Grow the bacterial culture and induce protein expression with IPTG.

Harvest the cells, lyse them, and purify the recombinant enzyme using affinity

chromatography (e.g., Ni-NTA column).

Ligation Reaction:
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Prepare a reaction mixture containing:

Tris-HCl buffer (e.g., 50 mM, pH 7.5)

ATP (e.g., 10 mM)

MgCl₂ (e.g., 5 mM)

Coenzyme A (e.g., 1 mM)

Synthesized 3-Hydroxy-OPC6 acid (e.g., 0.5 mM)

Purified acyl-CoA synthetase (e.g., 1-5 µM)

Incubate the reaction at a suitable temperature (e.g., 30°C) for 1-2 hours.

Monitor the reaction progress by techniques such as HPLC.

Purification of 3-Hydroxy-OPC6-CoA:

The resulting 3-Hydroxy-OPC6-CoA can be purified from the reaction mixture using

reverse-phase High-Performance Liquid Chromatography (HPLC).

Column: A C18 reverse-phase column is typically used.[3]

Mobile Phase A: An aqueous buffer, such as 20 mM potassium phosphate, pH adjusted to

a slightly acidic value (e.g., 5.0-6.0) to maintain the stability of the thioester bond.[3]

Mobile Phase B: Acetonitrile or methanol.[3]

Gradient: A linear gradient from a low percentage of mobile phase B to a higher

percentage is used to elute the compound. The exact gradient will need to be optimized.

An example gradient could be 5% B to 60% B over 30 minutes.[3]

The fractions containing the desired product can be collected, pooled, and lyophilized.

Data Presentation
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Quantitative experimental data for the synthesis of 3-Hydroxy-OPC6-CoA is not available in

the literature. The table below summarizes key enzymes involved in the relevant biological

pathway and their functions.
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Enzyme Abbreviation
Function in
Jasmonate
Biosynthesis

Substrate(s) Product(s)

12-

oxophytodienoat

e reductase 3

OPR3

Reduces the

double bond in

the

cyclopentenone

ring of dinor-

OPDA.[1][4]

dinor-OPDA

3-oxo-2-(2'-

pentenyl)

cyclopentanehex

anoic acid (OPC-

6:0)[1]

OPC-8:CoA

ligase 1
OPCL1

Activates

jasmonate

precursors to

their

corresponding

CoA esters.[1][2]

OPC-6:0, OPC-

8:0

OPC6-CoA,

OPC8-CoA

Acyl-CoA

Oxidase
ACX

The first step in

the β-oxidation of

acyl-CoAs.[1][5]

[6]

OPC6-CoA
2-trans-enoyl-

OPC6-CoA

Multifunctional

Protein
MFP

Possesses

enoyl-CoA

hydratase and L-

3-hydroxyacyl-

CoA

dehydrogenase

activities.[5][6]

2-trans-enoyl-

OPC6-CoA, 3-

Hydroxy-OPC6-

CoA

3-Hydroxy-

OPC6-CoA, 3-

Oxo-OPC6-CoA

3-Ketoacyl-CoA

Thiolase
KAT

The final step in

the β-oxidation

cycle, which

shortens the acyl

chain.[1][5][6]

3-Oxo-OPC6-

CoA

Jasmonoyl-CoA

(after

subsequent

steps)
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Proposed Synthesis Workflow
The following diagram illustrates the proposed chemo-enzymatic workflow for synthesizing 3-
Hydroxy-OPC6-CoA.
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Caption: Proposed chemo-enzymatic workflow for 3-Hydroxy-OPC6-CoA synthesis.

Biological Pathway Context
The diagram below shows the relevant section of the jasmonic acid biosynthesis pathway,

highlighting the formation of 3-Hydroxy-OPC6-CoA.
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Caption: Peroxisomal β-oxidation steps in jasmonate biosynthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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